
2-Fluoro-5-(trifluoromethoxy)benzyl alcohol
safety and handling

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
2-Fluoro-5-

(trifluoromethoxy)benzyl alcohol

Cat. No.: B2785605 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Fluoro-5-(trifluoromethoxy)benzyl
alcohol

This guide provides a comprehensive overview of the safety protocols, handling procedures,

and toxicological considerations for 2-Fluoro-5-(trifluoromethoxy)benzyl alcohol. Designed

for researchers, chemists, and professionals in the pharmaceutical and agrochemical

industries, this document synthesizes critical safety data with practical, field-proven insights to

ensure safe and effective laboratory operations.

Introduction
2-Fluoro-5-(trifluoromethoxy)benzyl alcohol is a fluorinated organic compound of increasing

interest as a building block in the synthesis of complex molecules. The presence of both a

fluorine atom and a trifluoromethoxy group on the benzyl scaffold imparts unique electronic

properties and metabolic stability, making it a valuable intermediate for drug discovery and

advanced material science. However, these same properties necessitate a thorough

understanding of its potential hazards. This guide moves beyond mere procedural lists to

explain the causality behind each safety recommendation, fostering a proactive safety culture

grounded in scientific principles.

Section 1: Chemical and Physical Properties
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Understanding the fundamental properties of a chemical is the first step in safe handling. The

data presented below is crucial for assessing its behavior under various laboratory conditions.

Chemical Identity and Characteristics
Property Value Source

Chemical Name

2-Fluoro-5-

(trifluoromethoxy)benzyl

alcohol

Internal

CAS Number

Not explicitly found for this

exact isomer; 207974-09-2 for

the related 2-Fluoro-5-

(trifluoromethyl)benzyl alcohol

[1][2][3]

Molecular Formula C₈H₆F₄O₂ Internal

Molecular Weight 210.13 g/mol Internal

Appearance

Colorless transparent liquid

(for the trifluoromethyl

analogue)

[3]

Note: Specific physical data for 2-Fluoro-5-(trifluoromethoxy)benzyl alcohol is not widely

published. The data for the closely related analogue, 2-Fluoro-5-(trifluoromethyl)benzyl alcohol,

is provided for reference.

Analogue Property
Value (for 2-Fluoro-5-
(trifluoromethyl)benzyl
alcohol)

Source

Boiling Point 188 °C [1][3]

Flash Point 67 °C [1][3]

Density 1.377 g/cm³ [1][3]

Storage Temperature 2-8°C [1][3]
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Chemical Structure
The structure combines a benzyl alcohol core with two distinct fluorine-containing moieties,

each influencing the molecule's reactivity and toxicological profile.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

Review Safety Data Sheet (SDS)

Identify Hazards & Required Controls

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work Inside a Certified
Chemical Fume Hood

Carefully Weigh/Dispense
Compound

Keep Container Tightly Closed
When Not in Use

Decontaminate Work Surface

Dispose of Waste in Labeled,
Halogenated Waste Container

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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